2-(4-Ethenyloxan-4-yl)acetic acid
Overview
Description
2-(4-Ethenyloxan-4-yl)acetic acid, also known as EOAA, is an organic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of oxanocarboxylic acids and is synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of 2-(4-Ethenyloxan-4-yl)acetic acid is not fully understood, but it is believed to involve the inhibition of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are known to cause pain and fever.
Biochemical and Physiological Effects:
This compound has been found to have anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been reported to have antioxidant properties and to increase the activity of superoxide dismutase, an enzyme that helps to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-Ethenyloxan-4-yl)acetic acid in lab experiments is that it is relatively easy to synthesize and is commercially available. However, this compound is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential therapeutic applications.
Future Directions
There are many potential future directions for research on 2-(4-Ethenyloxan-4-yl)acetic acid. One area of interest is the development of this compound-based drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and to identify any potential side effects or limitations of its use.
Synthesis Methods
The synthesis of 2-(4-Ethenyloxan-4-yl)acetic acid involves a multi-step process that begins with the reaction of ethyl glyoxylate and ethylene oxide to produce 4-ethenyloxan-4-ylacetic acid ethyl ester. This ester is then hydrolyzed to produce the corresponding carboxylic acid, which is further decarboxylated to yield this compound.
Scientific Research Applications
2-(4-Ethenyloxan-4-yl)acetic acid has been found to have potential therapeutic applications in various scientific research studies. It has been reported to have anti-inflammatory, analgesic, and antipyretic effects. Additionally, this compound has been investigated for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
2-(4-ethenyloxan-4-yl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O3/c1-2-9(7-8(10)11)3-5-12-6-4-9/h2H,1,3-7H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGPUQXVGALVYML-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1(CCOCC1)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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